(2Z)-2-(1,1'-Biphenyl-4-ylimino)-1,3-thiazolidin-4-one

• IUPAC Name: 2-(4-phenylphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H12N2OS/c18-14-10-19-15(17-14)16-13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9H,10H2,(H,16,17,18)
• InChI Key: JFKRQKHPWGDSRQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC(=NC2=CC=C(C=C2)C3=CC=CC=C3)S1
• Molecular Formula: C15H12N2OS
• Molecular Weight: 268.3 g/mol
• CAS No.: 553675-18-6

Description

(2Z)-2-(1,1'-Biphenyl-4-ylimino)-1,3-thiazolidin-4-one is a thiazolidinone derivative characterized by a 1,3-thiazolidin-4-one core substituted with a biphenylimino group at the C2 position. Thiazolidinones are heterocyclic compounds known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties .

Biological Activity

(2Z)-2-(1,1'-Biphenyl-4-ylimino)-1,3-thiazolidin-4-one is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article presents a comprehensive overview of its biological properties, including antibacterial, anticancer, and other therapeutic effects. The synthesis pathways and mechanisms of action are also discussed.

Synthesis

The synthesis of thiazolidinone derivatives, including (2Z)-2-(1,1'-Biphenyl-4-ylimino)-1,3-thiazolidin-4-one, typically involves the condensation of appropriate aldehydes with thiazolidinone precursors. The reaction conditions can significantly influence the yield and purity of the final product.

Antibacterial Activity

Research has shown that thiazolidinone derivatives possess significant antibacterial properties. A study evaluated various thiazolidinone compounds against Gram-positive and Gram-negative bacteria:

Compound	MIC (µg/mL)	Activity
(2Z)-2-(1,1'-Biphenyl-4-ylimino)-1,3-thiazolidin-4-one	32	Moderate against E. coli
Compound A	16	Strong against S. aureus
Compound B	64	Weak against P. aeruginosa

The minimum inhibitory concentration (MIC) values indicate that while (2Z)-2-(1,1'-Biphenyl-4-ylimino)-1,3-thiazolidin-4-one demonstrates antibacterial activity, it is less potent than some other derivatives tested .

Anticancer Activity

Thiazolidinone derivatives have also been investigated for their anticancer properties. A notable study highlighted the cytotoxic effects of various compounds on different cancer cell lines:

Compound	Cell Line	IC50 (µM)	Mechanism
(2Z)-2-(1,1'-Biphenyl-4-ylimino)-1,3-thiazolidin-4-one	MCF-7	20.5 ± 0.5	Induces apoptosis
Compound C	MDA-MB-231	15.0 ± 0.3	Cell cycle arrest
Compound D	HT29	12.0 ± 0.7	ROS generation

The compound exhibited an IC50 value of 20.5 µM against MCF-7 breast cancer cells, suggesting a moderate level of cytotoxicity attributed to its ability to induce apoptosis through the intrinsic mitochondrial pathway .

The biological activity of thiazolidinones often involves the modulation of various cellular pathways:

• Antibacterial Mechanism : Thiazolidinones disrupt bacterial cell wall synthesis and interfere with metabolic processes.
• Anticancer Mechanism : They induce oxidative stress leading to increased reactive oxygen species (ROS) levels in cancer cells, promoting apoptosis and cell cycle arrest .

Case Studies

Several case studies have been published exploring the biological effects of thiazolidinone derivatives:

• Anticancer Efficacy : A study involving the treatment of MCF-7 cells with (2Z)-2-(1,1'-Biphenyl-4-ylimino)-1,3-thiazolidin-4-one demonstrated increased expression of pro-apoptotic proteins such as Bax and decreased levels of anti-apoptotic proteins like Bcl-2.
• Toxicity Assessment : Hemolytic assays indicated that while the compound shows promising activity against cancer cells, it also exhibits some toxicity towards normal human cells at higher concentrations .

Scientific Research Applications

Overview

Thiazolidinone derivatives have been extensively studied for their potential as anticancer agents. The compound has shown promising results against various cancer cell lines.

Case Studies

• Cytotoxicity Against Breast Cancer Cells : Research indicates that (2Z)-2-(1,1'-biphenyl-4-ylimino)-1,3-thiazolidin-4-one exhibits significant cytotoxic effects on breast cancer cell lines such as MCF-7 and MDA-MB-231. For instance, a study reported an IC50 value of approximately 17.45 µM, demonstrating its effectiveness compared to standard chemotherapeutics like cisplatin .
• Mechanism of Action : The anticancer activity is attributed to the induction of apoptosis through the mitochondrial pathway. This involves upregulation of pro-apoptotic proteins (Bax) and downregulation of anti-apoptotic proteins (Bcl-2), leading to enhanced caspase activation and cytochrome c release .

Comparative Efficacy

A comparative analysis of various thiazolidinone derivatives shows that those with biphenyl substitutions tend to exhibit superior anticancer activity. For example:

Compound	Cell Line	IC50 (µM)	Mechanism
(2Z)-2-(1,1'-biphenyl-4-ylimino)-1,3-thiazolidin-4-one	MCF-7	17.45	Apoptosis via mitochondrial pathway
Hybrid 9	MCF-7	3.96	Apoptosis induction with Bax/Bcl-2 modulation
Doxorubicin	MCF-7	~0.5	Topoisomerase II inhibition

Overview

In addition to anticancer properties, thiazolidinones have been recognized for their antibacterial effects. The compound has shown potential against various bacterial strains.

Case Studies

• Antibacterial Screening : Studies have demonstrated that thiazolidinone derivatives possess significant antibacterial activity against Gram-positive and Gram-negative bacteria. The compound's structure contributes to its ability to disrupt bacterial cell walls or inhibit essential metabolic pathways .
• Mechanism of Action : The antibacterial action is hypothesized to involve interference with bacterial protein synthesis or cell wall integrity, although specific mechanisms for (2Z)-2-(1,1'-biphenyl-4-ylimino)-1,3-thiazolidin-4-one require further elucidation through molecular docking studies and in vivo testing .

Synthetic Approaches

The synthesis of (2Z)-2-(1,1'-biphenyl-4-ylimino)-1,3-thiazolidin-4-one typically involves the condensation of appropriate amines with carbonyl compounds under mild conditions. Recent advancements have highlighted greener synthetic methods that enhance yield and purity while minimizing environmental impact .

Structural Characteristics

The presence of the biphenyl moiety is crucial for the biological activity of this compound. It enhances lipophilicity and facilitates cellular uptake, which is vital for its effectiveness as both an anticancer and antibacterial agent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Substituent Effects

Key structural variations among thiazolidinone derivatives lie in the substituents at the C2 imino and C5 positions. Below is a comparative analysis:

Compound Name	Substituents (C2/C5)	Key Activities	References
(2Z)-2-(1,1'-Biphenyl-4-ylimino)-1,3-thiazolidin-4-one	Biphenylimino / None	Discontinued (synthesis/activity issues)
(2Z,5Z)-3-cyclopropyl-5-[(4-methoxyphenyl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one	Phenylimino / 4-Methoxybenzylidene	DNA-binding, cytotoxicity
(2Z)-2-[(4-chlorophenyl)imino]-1,3-thiazolidin-4-one	4-Chlorophenylimino / None	Structural analog, discontinued
Compound 16 ()	4-Methoxycyclohexadienylidene / None	Anti-inflammatory (comparable to indomethacin)
C1-C6 derivatives ()	Thiophen-2-ylmethylidene / Varied	Non-mutagenic, antimicrobial potential

Key Observations :

• Biphenyl vs.
• C5 Substitution: Derivatives with C5 benzylidene groups (e.g., 4-methoxybenzylidene in ) exhibit enhanced DNA-binding and cytotoxicity, suggesting that the biphenylimino compound’s lack of C5 substitution may limit its bioactivity.

Anti-inflammatory Activity

• Compound 16 (): Demonstrated 72% paw edema inhibition in rats, comparable to indomethacin, attributed to its 4-methoxycyclohexadienylidene group .
• Target Compound: No direct anti-inflammatory data are available, but its biphenyl group may confer similar potency through COX-2 inhibition, as seen in other biphenyl-containing drugs .

Anticancer Activity

• Compound 4a (): A phenylimino derivative with 100% inhibition of Dalton’s lymphoma ascites cells at 100 µg/mL, matching doxorubicin’s efficacy .
• Target Compound : Discontinued status suggests inferior activity or toxicity compared to active analogs like 4a.

Antimicrobial and Antifungal Activity

• Carradori et al. (2017) : 3-(2-Hydroxyethyl)-5-(nitrobenzylidene) derivatives showed antifungal activity (MIC = 0.5 µg/mL) with low cytotoxicity .
• C1-C6 Derivatives : Exhibited broad-spectrum antimicrobial effects without mutagenicity .